2-(5-Oxazolyl)benzylamine
Description
2-(5-Oxazolyl)benzylamine is a chemical compound with the molecular formula C10H10N2O and a molecular weight of 174.20 . It is a solid substance and is used for research and development purposes .
Synthesis Analysis
The synthesis of benzylamine derivatives, such as this compound, often involves the use of aromatic aldehydes and amines . A variety of synthetic methodologies have been developed, including the use of different catalysts and reaction conditions .Molecular Structure Analysis
The molecular structure of this compound consists of a benzene ring attached to an oxazole ring via a methylene bridge . The oxazole ring is a five-membered ring containing one oxygen atom and one nitrogen atom .Physical And Chemical Properties Analysis
This compound is a solid substance . Its empirical formula is C10H10N2O, and it has a molecular weight of 174.20 .Safety and Hazards
Future Directions
Properties
IUPAC Name |
[2-(1,3-oxazol-5-yl)phenyl]methanamine |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H10N2O/c11-5-8-3-1-2-4-9(8)10-6-12-7-13-10/h1-4,6-7H,5,11H2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
ZVSLZBWEFWOQCD-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C(=C1)CN)C2=CN=CO2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H10N2O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
174.20 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
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